1-(2-Methylquinolin-4-yl)piperidin-3-ol

• IUPAC Name: 1-(2-methylquinolin-4-yl)piperidin-3-ol
• InChI: InChI=1S/C15H18N2O/c1-11-9-15(17-8-4-5-12(18)10-17)13-6-2-3-7-14(13)16-11/h2-3,6-7,9,12,18H,4-5,8,10H2,1H3
• InChI Key: GHTCYJGTVXEFJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=C1)N3CCCC(C3)O
• Molecular Formula: C15H18N2O
• Molecular Weight: 242.32 g/mol

Description

1-(2-Methylquinolin-4-yl)piperidin-3-ol is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective agonist for the α7 nicotinic acetylcholine receptor (nAChR), which is a ligand-gated ion channel that is widely distributed in the central nervous system (CNS). This compound has been the subject of extensive research due to its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

1-(2-Methylquinolin-4-yl)piperidin-3-ol binds to the α7 1-(2-Methylquinolin-4-yl)piperidin-3-ol with high affinity and selectivity, leading to the activation of the receptor and the influx of calcium ions into the cell. This, in turn, triggers downstream signaling pathways that modulate synaptic plasticity, neuronal excitability, and neurotransmitter release.
Biochemical and Physiological Effects:
Studies have shown that 1-(2-Methylquinolin-4-yl)piperidin-3-ol can enhance cognitive function and memory in animal models, as well as modulate sensory processing and attention. It has also been shown to have neuroprotective effects in models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-Methylquinolin-4-yl)piperidin-3-ol in lab experiments is its high selectivity and affinity for the α7 1-(2-Methylquinolin-4-yl)piperidin-3-ol, which allows for precise modulation of this receptor. However, one limitation is that it may not accurately reflect the complexity of the in vivo environment, and caution should be taken when extrapolating results to human physiology.

Future Directions

Future research on 1-(2-Methylquinolin-4-yl)piperidin-3-ol could focus on further elucidating the molecular mechanisms underlying its effects on cognitive function and neuroprotection. It could also investigate its potential therapeutic applications in various neuropsychiatric disorders, such as schizophrenia and Alzheimer's disease. Additionally, the development of more selective and potent α7 1-(2-Methylquinolin-4-yl)piperidin-3-ol agonists could aid in the development of novel treatments for these disorders.

Synthesis Methods

The synthesis of 1-(2-Methylquinolin-4-yl)piperidin-3-ol involves several steps, including the condensation of 2-methylquinoline with piperidine, followed by reduction of the resulting imine with sodium borohydride. The final product is obtained after purification by chromatography.

Scientific Research Applications

1-(2-Methylquinolin-4-yl)piperidin-3-ol has been widely used as a research tool to study the function and regulation of the α7 1-(2-Methylquinolin-4-yl)piperidin-3-ol. This receptor has been implicated in various physiological processes, including learning and memory, attention, and sensory processing. Dysregulation of α7 1-(2-Methylquinolin-4-yl)piperidin-3-ol signaling has also been implicated in the pathophysiology of several neuropsychiatric disorders, including schizophrenia, Alzheimer's disease, and autism spectrum disorders.